Cas no 2229193-25-1 (2-(2-fluoro-3-nitrophenyl)propanal)

• Product Name: 2-(2-fluoro-3-nitrophenyl)propanal
• CAS No: 2229193-25-1
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 6292823
• PubChem ID: 134639675
• Update Time: 2025-10-30

2-(2-fluoro-3-nitrophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-3-nitrophenyl)propanal
• EN300-1793526
• 2229193-25-1

• Inchi： 1S/C9H8FNO3/c1-6(5-12)7-3-2-4-8(9(7)10)11(13)14/h2-6H,1H3
• InChI Key： WWTOMPCQFTWHPS-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C=O)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.04882128g/mol
• Monoisotopic Mass: 197.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-(2-fluoro-3-nitrophenyl)propanal

Professional Introduction to 2-(2-fluoro-3-nitrophenyl)propanal (CAS No: 2229193-25-1)

2-(2-fluoro-3-nitrophenyl)propanal, identified by the CAS number 2229193-25-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This aldehyde derivative features a unique structural motif consisting of a fluoro-3-nitrophenyl substituent attached to a propanal backbone, which confers distinct chemical and biological properties. The presence of both fluorine and nitro functional groups enhances its potential as a key intermediate in the synthesis of novel therapeutic agents.

The compound's structural design is particularly noteworthy due to the synergistic effects of the fluoro and nitro groups. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, introduces a level of electronic tunability that can significantly influence the pharmacokinetic profile of derived molecules. Concurrently, the nitro group serves as a versatile handle for further functionalization, enabling chemists to explore diverse chemical space for drug discovery. This combination makes 2-(2-fluoro-3-nitrophenyl)propanal a valuable building block in the development of small-molecule drugs targeting various diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic aldehydes incorporating fluorinated and nitro-substituted phenyl rings. Studies have demonstrated that such structural motifs can exhibit potent activity against a range of biological targets, including enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. The aldehyde functionality in 2-(2-fluoro-3-nitrophenyl)propanal provides an excellent site for further derivatization, allowing for the creation of diverse analogs with tailored biological activities.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are critical enzymes that play a central role in many cellular signaling pathways, making them attractive targets for therapeutic intervention. The combination of fluoro and nitro groups in the phenyl ring can enhance binding interactions with kinase active sites, leading to the development of highly selective inhibitors. Preliminary computational studies suggest that derivatives of 2-(2-fluoro-3-nitrophenyl)propanal may exhibit promising inhibitory activity against specific kinases implicated in cancer and inflammatory diseases.

The synthesis of 2-(2-fluoro-3-nitrophenyl)propanal presents an interesting challenge due to the need to introduce both fluorine and nitro functionalities at specific positions on the phenyl ring while maintaining regioselectivity. Recent advances in synthetic methodologies have enabled more efficient routes to this compound, leveraging transition-metal catalysis and photochemical reactions to achieve high yields and purity. These improvements have made it more feasible to explore its applications in drug discovery programs.

Evidence from cutting-edge research indicates that compounds containing both fluorine and nitro substituents can exhibit enhanced bioavailability and metabolic stability. For instance, studies on related molecules have shown that these structural features can improve oral absorption and reduce rapid degradation by enzymatic processes. This bodes well for the potential clinical translation of drugs derived from 2-(2-fluoro-3-nitrophenyl)propanal, as they may offer improved therapeutic efficacy compared to traditional small-molecule inhibitors.

The growing body of literature on fluorinated nitroaromatic compounds underscores their significance in modern medicinal chemistry. Researchers are increasingly recognizing the synthetic versatility and pharmacological promise of these molecules, leading to a surge in interest for their development into new drugs. As such, 2-(2-fluoro-3-nitrophenyl)propanal represents an exciting opportunity for further exploration in this rapidly evolving field.

In conclusion, 2-(2-fluoro-3-nitrophenyl)propanal(CAS No: 2229193-25-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of fluorine and nitro substituents makes it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational modeling, this compound is poised to play a crucial role in the next generation of drug discovery efforts.